Cas no 653594-10-6 (Methanesulfonamide,N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro-)
653594-10-6 structure
Product Name:Methanesulfonamide,N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro-
CAS No:653594-10-6
MF:C17H12F6N4O3S
MW:466.35760307312
CID:1685496
Update Time:2024-09-03
Methanesulfonamide,N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonamide,N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro-
- Methanesulfonamide, N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro-
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- Inchi: 1S/C17H12F6N4O3S/c18-16(19,20)12-6-2-4-8-14(12)26-10-24-27(15(26)28)9-11-5-1-3-7-13(11)25-31(29,30)17(21,22)23/h1-8,10,25H,9H2
- InChI Key: DVWFNUAPFHLWHG-UHFFFAOYSA-N
- SMILES: C(F)(F)(F)S(NC1=CC=CC=C1CN1C(=O)N(C2=CC=CC=C2C(F)(F)F)C=N1)(=O)=O
Computed Properties
- Exact Mass: 466.05356
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Boiling Point: 479.3±55.0 °C(Predicted)
- PSA: 82.08
- pka: 4.31±0.10(Predicted)
Methanesulfonamide,N-[2-[[4,5-dihydro-5-oxo-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]methyl]phenyl]-1,1,1-trifluoro- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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